6’-Desmethyl-6’-methylhydroxy Etoricoxib-β-glucuronide
6’-Desmethyl-6’-methylhydroxy Etoricoxib-β-glucuronide
Brand Name:
Vulcanchem
CAS No.:
349536-40-9
VCID:
VC0110921
InChI:
InChI=1S/C24H23ClN2O9S/c1-37(33,34)16-6-3-12(4-7-16)17-8-14(25)10-27-18(17)13-2-5-15(26-9-13)11-35-24-21(30)19(28)20(29)22(36-24)23(31)32/h2-10,19-22,24,28-30H,11H2,1H3,(H,31,32)/t19-,20-,21+,22-,24+/m0/s1
SMILES:
CS(=O)(=O)C1=CC=C(C=C1)C2=C(N=CC(=C2)Cl)C3=CN=C(C=C3)COC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₄H₂₃ClN₂O₉S
Molecular Weight:
550.97
6’-Desmethyl-6’-methylhydroxy Etoricoxib-β-glucuronide
CAS No.: 349536-40-9
Reference Standards
VCID: VC0110921
Molecular Formula: C₂₄H₂₃ClN₂O₉S
Molecular Weight: 550.97
| CAS No. | 349536-40-9 |
|---|---|
| Product Name | 6’-Desmethyl-6’-methylhydroxy Etoricoxib-β-glucuronide |
| Molecular Formula | C₂₄H₂₃ClN₂O₉S |
| Molecular Weight | 550.97 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[5-[5-chloro-3-(4-methylsulfonylphenyl)pyridin-2-yl]pyridin-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H23ClN2O9S/c1-37(33,34)16-6-3-12(4-7-16)17-8-14(25)10-27-18(17)13-2-5-15(26-9-13)11-35-24-21(30)19(28)20(29)22(36-24)23(31)32/h2-10,19-22,24,28-30H,11H2,1H3,(H,31,32)/t19-,20-,21+,22-,24+/m0/s1 |
| SMILES | CS(=O)(=O)C1=CC=C(C=C1)C2=C(N=CC(=C2)Cl)C3=CN=C(C=C3)COC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (2S,3S,4S,5R,6R)-6-((5-Chloro-3-(4-(methylsulfonyl)phenyl)-[2,3’-bipyridin]-6’-yl)methoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic Acid; [5-Chloro-3-[4-(methylsulfonyl)phenyl][2,3’-bipyridin]-6’-yl]methyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 154731635 |
| Last Modified | Nov 11 2021 |
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